Cas no 62158-88-7 (Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)-)
62158-88-7 structure
Product Name:Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)-
CAS No:62158-88-7
MF:C9H9F3O2
MW:206.161773443222
CID:456015
PubChem ID:12647496
Update Time:2025-04-19
Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)-
- 1-methoxy-4-(2,2,2-trifluoroethoxy)benzene
- 1-(2,2,2-trifluoroethoxy)-4-methoxybenzene
- 4-(2,2,2-trifluoroethoxy)anisole
- 4-methoxy-1-(2,2,2-trifluoroethoxy)benzene
- Benzene,1-methoxy-4-(2,2,2-trifluoroethoxy)
- p-Methoxyphenyl-2,2,2-trifluorethyl-ether
- QWTRYAZYSSMPLZ-UHFFFAOYSA-N
- SCHEMBL2259946
- 62158-88-7
- 1-Methoxy-4-(2,2,2-trifluoro-ethoxy)-benzene
- DTXSID30505598
-
- Inchi: 1S/C9H9F3O2/c1-13-7-2-4-8(5-3-7)14-6-9(10,11)12/h2-5H,6H2,1H3
- InChI Key: QWTRYAZYSSMPLZ-UHFFFAOYSA-N
- SMILES: FC(COC1C=CC(=CC=1)OC)(F)F
Computed Properties
- Exact Mass: 206.05500
- Monoisotopic Mass: 206.05546401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46000
- LogP: 2.63630
Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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